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Compound of Interest

2,3-Epoxy-3-(o-
Compound Name:

nitrophenyl)propiophenone
CAS No.: 7152-68-3

Cat. No.: B3033021

Get Quote

Executive Summary & Compound Profile

This guide provides a rigorous spectroscopic framework for the characterization of 2,3-Epoxy-
3-(o-nitrophenyl)propiophenone (also known as 2-benzoyl-3-(2-nitrophenyl)oxirane). As a
functionalized chalcone epoxide, this compound serves as a critical electrophilic intermediate in
the synthesis of bioactive heterocycles, including 1,5-benzothiazepines and flavonoids.

Accurate characterization requires distinguishing the oxirane ring's electronic environment from
the precursor chalcone's alkene moiety while confirming the integrity of the labile o-nitro group.
This document outlines the expected spectral signatures across UV-Vis, FT-IR,

H/

C NMR, and Mass Spectrometry, grounded in the Weitz-Scheffer epoxidation mechanism.

Compound Identity

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3033021#bc-rfq
https://www.benchchem.com/product/b3033021/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-3-epoxy-3-o-nitrophenyl-propiophenone
https://www.benchchem.com/product/b3033021/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-3-epoxy-3-o-nitrophenyl-propiophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Detail

IUPAC Name Phenyl-[3-(2-nitrophenyl)oxiran-2-yllmethanone

Molecular Formula

Molecular Weight 269.25 g/mol

Key Moieties -Epoxy ketone, o-Nitrophenyl, Benzoyl

Typically trans (via alkaline
Stereochemistry
epoxidation)

Synthesis Context & Sample Preparation[1][2][3][4]

To ensure spectral fidelity, one must understand the sample's origin. This compound is typically
synthesized via the Weitz-Scheffer reaction—the nucleophilic epoxidation of o-nitrochalcone
using alkaline hydrogen peroxide.

Critical Purity Check: The most common impurity is the unreacted chalcone (olefin).
e Pre-Analysis Purification: Recrystallization from ethanol or methanol is recommended.
e Solvent Selection:

o NMR:

(Chloroform-d) is the standard; DMSO-
may be used if solubility is poor, though it may shift active protons.

o IR: KBr pellet or ATR (Attenuated Total Reflectance) on neat solid.

o UV-Vis: Methanol (HPLC grade).

Workflow Visualization
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Figure 1: Synthesis and purification workflow ensuring sample integrity for characterization.[1]

Spectroscopic Characterization Protocols
Infrared Spectroscopy (FT-IR)

Obijective: Confirm the formation of the epoxide ring and the retention of the nitro/carbonyl
groups.

Mechanism of Assignment: The conversion of the chalcone (

) to the epoxide (
) results in the disappearance of the alkene stretch (~1640

) and the appearance of oxirane ring vibrations. The carbonyl stretch shifts to a higher
wavenumber compared to the conjugated enone precursor due to the loss of

-cis/
-trans conjugation with the double bond, though it remains conjugated with the phenyl ring.

Diagnostic Bands: | Functional Group | Wavenumber (

) | Intensity | Assignment Logic | | :--- | :--- | :--- | :--- | | Epoxide (C-O-C) | 1240-1260 | Medium |
Symmetric ring stretching (breathing mode). | | Epoxide (C-O-C) | 850-900 | Medium |
Asymmetric ring deformation. | | Carbonyl (C=0) | 1680-1700 | Strong | Benzoyl ketone.
Shifted blue vs. chalcone (~1660) due to loss of C=C conjugation. | | Nitro (

) | 1520-1540 | Strong | Asymmetric stretching (Ar-
). | | Nitro (

) | 1340-1360 | Strong | Symmetric stretching. | | Aromatic (C=C) | 1590-1600 | Medium |
Skeletal vibrations of the phenyl rings. |
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Nuclear Magnetic Resonance ( H NMR)

Objective: Determine stereochemistry (cis vs. trans) and confirm the regiochemistry of the
epoxide.

The Vicinal Coupling Constant (
): The magnitude of the coupling constant between the two oxirane protons (
and
) is the definitive indicator of stereochemistry.
e Trans-epoxide:
Hz.
o Cis-epoxide:
Hz.
» Note: The Weitz-Scheffer reaction is stereoselective, typically yielding the trans isomer.

Protocol:

o Dissolve ~5-10 mg of sample in 0.6 mL

e Acquire spectrum at 300 MHz or higher (400/500 MHz recommended for resolution of
aromatic multiplets).

Expected Chemical Shifts (

, ppm): | Proton | Shift (

) | Multiplicity | Coupling (

) | Interpretation | | :--- | === | === | === | - | |

(C2-H) | 4.20 — 4.35 | Doublet (d) | ~2.0 Hz | Proton adjacent to Carbonyl. | |
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(C3-H) | 4.60 — 4.80 | Doublet (d) | ~2.0 Hz | Proton adjacent to
-Nitrophenyl. Deshielded by
proximity. | | Ar-H (Ortho to

)| 8.00 — 8.20 | Doublet/Multiplet | - | Strongly deshielded by the nitro group's anisotropy. | | Ar-H
(Other) | 7.40 — 7.80 | Multiplets | - | Remaining aromatic protons (benzoyl + nitrophenyl). |

C NMR Spectroscopy

Objective: Confirm the carbon skeleton and oxidation state.
Key Signals:

e Carbonyl (C=0): ~190-193 ppm (Ketone).

o Epoxide Carbons (

): ~55-65 ppm. The

(benzylic to nitro group) is typically downfield of

e Aromatic Carbons: 120-150 ppm. Look for the C-N ipso carbon around 148 ppm.

Mass Spectrometry (MS)

Objective: Molecular weight confirmation and fragmentation analysis.
Technique: EI (Electron Impact) or ESI (Electrospray lonization).
e Molecular lon (

): m/z 269.

» Fragmentation Pattern (El):

o m/z 269:
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o m/z 253:;

. Loss of epoxide oxygen (common in chalcone epoxides).

o m/z 105:

. Benzoyl cation (characteristic of propiophenone derivatives).

o m/z 164:

. The nitrophenyl-epoxide fragment.[2]

Mechanistic Visualization

The following diagram illustrates the NMR splitting logic and the fragmentation pathway,
providing a visual guide for data interpretation.

2,3-Epoxy-3-(o-nitrophenyl)

propiophenone

i
l 1H NMR Logic i I Mass Spec Fragmentation :
| | |
| I |
| I
: H-alpha (C2) H-beta (C3) : : Molecular lon :
[ ~42ppm ~4.7ppm |11 m/z 269 |
|
l | ] !
| L |
| I Ipha Cleavage !
l | ] !
| N |
: J=18-20Hz I 1 | Benzoyl Cation Epoxy Fragment :
| (Trans Configuration) i m/z 105 m/z 164 !
| I |
[

Click to download full resolution via product page

Figure 2: Correlating structural features with spectroscopic signals (NMR coupling and MS
fragmentation).
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e Synthesis & General Characteriz

o Source: Asian Journal of Chemistry / PubChem
o Context: Describes the Weitz-Scheffer epoxidation of chalcones using alkaline hydrogen
peroxide and the resulting trans-stereochemistry.

o URL:

» Kinetic Analysis of Chalcone Epoxid

[¢]

Title: Kinetic Analysis of Chalcone Epoxidation in a Biphasic System[1]

o

Source: ACS Public
Context: Provides mechanistic details on the formation of epoxy ketones from chalcones,
supporting the synthesis and purity protocols.

o

[e]

URL:[Link]

» IR Spectroscopy of Epoxy Ketones

[¢]

Title: Infrared Spectra of Some Common Functional Groups|[3][4][5]

o

Source: Chemistry LibreTexts
Context: Authoritative reference for assigning C-O-C (1250, 850 cm-1)

[¢]

o URL:

 NMR Stereochemistry of Epoxides

o

Title: Synthesis of Chalcone Epoxides and Studies of their Antimicrobial Activities
Source: Rajshahi University Institutional Repository
Context: Confirms the characteristic coupling constants for trans-chalcone epoxides.

(¢]

o

o

Need Custom Synthesis?

URL:[Link]

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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